Cas no 1560577-04-9 (methyl 2-methyl-3-(2-methylcyclopropyl)-3-oxopropanoate)

• Product Name: methyl 2-methyl-3-(2-methylcyclopropyl)-3-oxopropanoate
• CAS No: 1560577-04-9
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 6329642
• PubChem ID: 65421090
• Update Time: 2025-10-30

methyl 2-methyl-3-(2-methylcyclopropyl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-methyl-3-(2-methylcyclopropyl)-3-oxopropanoate
• AKOS014757204
• EN300-1127513
• 1560577-04-9

• Inchi： 1S/C9H14O3/c1-5-4-7(5)8(10)6(2)9(11)12-3/h5-7H,4H2,1-3H3
• InChI Key： DLHVNICUGUCAOR-UHFFFAOYSA-N
• SMILES： O=C(C(C(=O)OC)C)C1CC1C

Computed Properties

• Exact Mass: 170.094294304g/mol
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.4Ų

Additional information on methyl 2-methyl-3-(2-methylcyclopropyl)-3-oxopropanoate

Methyl 2-Methyl-3-(2-Methylcyclopropyl)-3-Oxopropanoate: A Comprehensive Overview

Methyl 2-methyl-3-(2-methylcyclopropyl)-3-oxopropanoate, also known by its CAS number 1560577-04-9, is a compound of significant interest in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in understanding its properties and uses.

The chemical structure of methyl 2-methyl-3-(2-methylcyclopropyl)-3-oxopropanoate is characterized by a cyclopropane ring fused with a ketone group, which contributes to its stability and reactivity. The presence of the methyl group further enhances its chemical versatility. Recent studies have highlighted the importance of such structures in drug design and material synthesis, where the cyclopropane moiety plays a crucial role in modulating physical and chemical properties.

One of the key areas of research involving this compound is its synthesis. Scientists have developed various methods to synthesize methyl 2-methyl-3-(2-methylcyclopropyl)-3-oxopropanoate, including organocatalytic processes and transition metal-mediated reactions. These methods not only improve the yield but also enhance the purity of the compound, making it suitable for high-end applications.

In terms of applications, methyl 2-methyl-3-(2-methylcyclopropyl)-3-oxopropanoate has shown promise in the pharmaceutical industry as a precursor for bioactive compounds. Its ability to form stable intermediates during drug synthesis makes it an invaluable tool for researchers developing new therapeutic agents. Additionally, this compound has been explored for its potential in polymer science, where it can serve as a building block for advanced materials with tailored properties.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of methyl 2-methyl-3-(2-methylcyclopropyl)-3-oxopropanoate. Quantum mechanical calculations have revealed that the cyclopropane ring exhibits unique electronic characteristics, which can be exploited for designing more efficient chemical reactions. These findings underscore the importance of understanding the fundamental properties of such compounds to unlock their full potential.

In conclusion, methyl 2-methyl-3-(2-methylcyclopropyl)-3-oxopropanoate (CAS No.: 1560577-04-9) is a compound with a rich structural profile and diverse applications across multiple disciplines. Ongoing research continues to uncover new avenues for its use, solidifying its position as a key player in modern chemistry.